Cas no 656810-15-0 (Benzaldehyde, 3-ethoxy-4-[3-(3-phenoxypropoxy)propoxy]-)

• Product name: Benzaldehyde, 3-ethoxy-4-[3-(3-phenoxypropoxy)propoxy]-
• CAS No: 656810-15-0
• MF: C₂₁H₂₆O₅
• MW: 358.42814
• CID: 397651
• PubChem ID: 71375506

Benzaldehyde, 3-ethoxy-4-[3-(3-phenoxypropoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-4-[3-(3-phenoxypropoxy)propoxy]-
• 3-ethoxy-4-[3-(3-phenoxypropoxy)propoxy]benzaldehyde
• 656810-15-0
• DTXSID90798242

• Inchi： InChI=1S/C21H26O5/c1-2-24-21-16-18(17-22)10-11-20(21)26-15-7-13-23-12-6-14-25-19-8-4-3-5-9-19/h3-5,8-11,16-17H,2,6-7,12-15H2,1H3
• InChI Key： WGQUSSMUJJAKRC-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C=O)OCCCOCCCOC2=CC=CC=C2

Computed Properties

• Exact Mass: 358.17808
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99